Cas no 2219373-91-6 (5-chloro-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-chloro-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 2219373-91-6
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• CID: 6379499
• PubChem ID: 137952220
• Update Time: 2025-09-21

5-chloro-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 5-chloro-1-(2-hydroxyethyl)-
• 5-chloro-1-(2-hydroxyethyl)pyrazole-4-carbonitrile
• 2219373-91-6
• starbld0040332
• EN300-1706182
• AT25138

• Inchi： 1S/C6H6ClN3O/c7-6-5(3-8)4-9-10(6)1-2-11/h4,11H,1-2H2
• InChI Key： LEUGJKVKCVOEIE-UHFFFAOYSA-N
• SMILES： N1(CCO)C(Cl)=C(C#N)C=N1

Computed Properties

• Exact Mass: 171.0199395g/mol
• Monoisotopic Mass: 171.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 364.5±32.0 °C(Predicted)
• pka: 14.14±0.10(Predicted)